C10H21N5O6
L-Arginine L-aspartate
CAS No.: 7675-83-4
VCID: VC0196050
Molecular Formula: C6H14N4O2.C4H7NO4
C10H21N5O6
Molecular Weight: 307.30 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | L-arginine-L-aspartate is a chemical compound used to formulate products that address exhaustion related to stress, athletic activities requiring endurance, and age-related conditions . It is created when the body breaks down L-ornithine-L-aspartate to increase levels of the amino acids ornithine and aspartic acid, which help lower toxic ammonia levels in the blood . L-arginine, also known as simply arginine, is a nonessential amino acid that the body typically produces enough of, though it can be consumed through protein-rich foods . L-arginine-L-aspartate is widely used by athletes for its potential ergogenic properties . Supplementation with L-arginine-L-aspartate may lead to lower blood lactate concentrations, reduced oxygen consumption, and increased fat utilization during exercise . L-arginine acts as a vasodilator, which means it helps to open or dilate blood vessels . It has been evaluated for potential use in cardiovascular disease due to its antiatherogenic, anti-ischemic, antiplatelet, and antithrombotic properties . Arginine also plays a role in the detoxification of ammonia from the body . It is also used for athletic performance and cirrhosis . L-arginine is considered generally safe, but it may not be recommended for individuals who have recently experienced a heart attack . Another similar compound is L-ornithine-L-aspartate, which the body breaks down into the amino acids ornithine and aspartic acid . It is sometimes used to improve reduced brain function in people with advanced liver disease, also known as hepatic encephalopathy . |
---|---|
CAS No. | 7675-83-4 |
Product Name | L-Arginine L-aspartate |
Molecular Formula | C6H14N4O2.C4H7NO4 C10H21N5O6 |
Molecular Weight | 307.30 g/mol |
IUPAC Name | (2S)-2-aminobutanedioic acid;(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid |
Standard InChI | InChI=1S/C6H14N4O2.C4H7NO4/c7-4(5(11)12)2-1-3-10-6(8)9;5-2(4(8)9)1-3(6)7/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);2H,1,5H2,(H,6,7)(H,8,9)/t4-;2-/m00/s1 |
Standard InChIKey | SUUWYOYAXFUOLX-ZBRNBAAYSA-N |
SMILES | C(CC(C(=O)O)N)CN=C(N)N.C(C(C(=O)O)N)C(=O)O |
Canonical SMILES | C(CC(C(=O)O)N)CN=C(N)N.C(C(C(=O)O)N)C(=O)O |
Appearance | Solid powder |
Purity | > 95% |
Synonyms | S(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid monohydrochloride |
Reference | BASG: Sangenor (Arginine Aspartate) Oral Solution |
PubChem Compound | 11500504 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume